![molecular formula C24H30N2O3S B2862923 N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-3,3-diphenylpropanamide CAS No. 1234904-97-2](/img/structure/B2862923.png)
N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-3,3-diphenylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-3,3-diphenylpropanamide, also known as CP-47,497, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. This compound is structurally similar to THC, the active ingredient in marijuana, but it has a much higher affinity for cannabinoid receptors in the brain.
Scientific Research Applications
Enantiomeric Separation
N-((1-(cyclopropylsulfonyl)piperidin-4-yl)methyl)-3,3-diphenylpropanamide and related compounds have been utilized in enantiomeric separation techniques. For instance, the novel growth hormone secretagogue MK-0677, which shares structural features with the mentioned compound, was separated into its R- and S-enantiomers by capillary zone electrophoresis, demonstrating the compound's relevance in analytical chemistry for ensuring drug purity and effectiveness (Zhou et al., 1997).
Mass Spectrometry Analysis
The compound has also been a subject of mass spectrometry studies to understand its gas-phase rearrangement and fragmentation patterns. This research provides insights into the structural integrity and stability of such compounds under various conditions, contributing to the development of more stable and effective drugs (Qin, 2002).
Enantioseparation of Active Pharmaceutical Ingredients
Further, the compound has been involved in the enantioseparation of active pharmaceutical ingredients (APIs), showcasing its importance in the pharmaceutical industry for the production of enantiomerically pure substances. This process is crucial for ensuring the safety and efficacy of pharmaceuticals (Zhou et al., 2010).
Receptor Selectivity and Multireceptor Profile
Research has also explored the compound's selectivity and interaction with various receptors, including its potential as a selective antagonist or a multifunctional agent for treating complex diseases. Such studies contribute to the understanding of the compound's therapeutic potential and the development of targeted treatments (Canale et al., 2016).
Synthetic Methodologies
The compound and its derivatives have been a focus in studies concerning synthetic methodologies, including the synthesis of sulfonyl hydrazones and their evaluation for biological activities. These studies provide valuable information on the compound's versatility and potential applications in medicinal chemistry and drug design (Karaman et al., 2016).
properties
IUPAC Name |
N-[(1-cyclopropylsulfonylpiperidin-4-yl)methyl]-3,3-diphenylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30N2O3S/c27-24(17-23(20-7-3-1-4-8-20)21-9-5-2-6-10-21)25-18-19-13-15-26(16-14-19)30(28,29)22-11-12-22/h1-10,19,22-23H,11-18H2,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLFCFIDUVSALOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1S(=O)(=O)N2CCC(CC2)CNC(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.